Cas no 1806103-52-5 (4-Cyano-3,5-dimethyl-2-(trifluoromethoxy)pyridine)

4-Cyano-3,5-dimethyl-2-(trifluoromethoxy)pyridine is a fluorinated pyridine derivative characterized by its trifluoromethoxy and cyano functional groups. This compound exhibits high chemical stability and reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of electron-withdrawing groups enhances its utility in cross-coupling reactions and nucleophilic substitutions. Its structural features, including the trifluoromethoxy moiety, contribute to improved lipophilicity and metabolic stability, which are advantageous in drug design. The compound is typically handled under controlled conditions due to its sensitivity to moisture and light. It is commonly used in research and development for constructing complex heterocyclic frameworks.

4-Cyano-3,5-dimethyl-2-(trifluoromethoxy)pyridine structure

1806103-52-5 structure

Product Name:4-Cyano-3,5-dimethyl-2-(trifluoromethoxy)pyridine

CAS No:1806103-52-5

MF:C₉H₇F₃N₂O

MW:216.159892320633

CID:4911395

Update Time:2025-06-06

4-Cyano-3,5-dimethyl-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

- 4-Cyano-3,5-dimethyl-2-(trifluoromethoxy)pyridine
- Inchi： 1S/C9H7F3N2O/c1-5-4-14-8(15-9(10,11)12)6(2)7(5)3-13/h4H,1-2H3
- InChI Key： OTBNIQJTHASXEZ-UHFFFAOYSA-N
- SMILES： FC(OC1C(C)=C(C#N)C(C)=CN=1)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 270
XLogP3: 2.8
Topological Polar Surface Area: 45.9

4-Cyano-3,5-dimethyl-2-(trifluoromethoxy)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A026003298-250mg	4-Cyano-3,5-dimethyl-2-(trifluoromethoxy)pyridine	1806103-52-5	97%	250mg	$700.40	2022-04-01
Alichem	A026003298-500mg	4-Cyano-3,5-dimethyl-2-(trifluoromethoxy)pyridine	1806103-52-5	97%	500mg	$1,009.40	2022-04-01
Alichem	A026003298-1g	4-Cyano-3,5-dimethyl-2-(trifluoromethoxy)pyridine	1806103-52-5	97%	1g	$1,629.60	2022-04-01